Cas no 1805253-94-4 (4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid
• CAS No: 1805253-94-4
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4888909
• Update Time: 2025-06-14

4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid

• Inchi： 1S/C8H6F2N2O5/c9-7(10)3-1-5(13)11-8(12(16)17)4(3)2-6(14)15/h1,7H,2H2,(H,11,13)(H,14,15)
• InChI Key： MQIAJWKVAFUCKU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1CC(=O)O)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: -0.6
• Topological Polar Surface Area: 112

Additional information on 4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid

Comprehensive Overview of 4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid (CAS No. 1805253-94-4)

4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid (CAS No. 1805253-94-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique structural features, including a difluoromethyl group and a hydroxy substituent. Its molecular formula is C₈H₆F₂N₂O₅, and it exhibits properties that make it valuable for applications in drug discovery and crop protection.

Recent studies highlight the growing interest in 4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid due to its potential as a building block for bioactive molecules. Researchers are particularly intrigued by its role in modulating enzyme activity and its compatibility with green chemistry principles. As sustainability becomes a global priority, this compound aligns with trends favoring eco-friendly synthesis and low-toxicity intermediates.

The compound's nitropyridine core is a key structural motif in many pharmaceutical agents, contributing to its versatility. For instance, derivatives of 4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid have been explored for their anti-inflammatory and antimicrobial properties. Its acetic acid moiety further enhances its reactivity, enabling facile derivatization for targeted applications.

In agrochemicals, 4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid is investigated for its potential as a herbicide intermediate. The difluoromethyl group is known to improve the bioavailability and stability of agrochemicals, addressing challenges like pesticide resistance. This aligns with current searches for next-generation crop protection solutions and sustainable farming practices.

From a synthetic perspective, the compound's nitro and hydroxy groups offer multiple sites for functionalization, making it a valuable scaffold in medicinal chemistry. Its compatibility with microwave-assisted synthesis and flow chemistry techniques has also been noted, catering to the demand for high-efficiency chemical processes.

Analytical methods such as HPLC and NMR spectroscopy are commonly employed to characterize 4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid, ensuring purity and consistency. Quality control is critical, especially given its applications in preclinical research and material science.

In summary, 4-(Difluoromethyl)-6-hydroxy-2-nitropyridine-3-acetic acid (CAS No. 1805253-94-4) represents a multifaceted compound with broad applicability. Its relevance to drug development, agrochemical innovation, and green synthesis positions it as a compound of enduring scientific and industrial interest.